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Compound of Interest

Compound Name: N-Methylanthranilate

Cat. No.: B085802 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to

safety protocols is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of N-Methylanthranilate, ensuring the safety of laboratory personnel and the

protection of our environment. By fostering a culture of safety and responsibility, we aim to be

your trusted partner in chemical handling and laboratory safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle N-Methylanthranilate with

appropriate care. This substance is known to cause serious eye irritation.[1] Always wear

personal protective equipment (PPE), including safety glasses or goggles and chemical-

resistant gloves.[1] Work in a well-ventilated area to avoid inhalation of vapors or aerosols.[2] In

case of accidental contact, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for several minutes.[2] If contact lenses

are present, remove them if it is easy to do so and continue rinsing. Seek medical attention if

irritation persists.[1]

Skin Contact: Remove all contaminated clothing and rinse the skin with water.[2]

Inhalation: Move to an area with fresh air.[2]

Ingestion: Rinse the mouth with water and consult a physician.[2][3]
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Step-by-Step Disposal Protocol for N-
Methylanthranilate
The disposal of N-Methylanthranilate must comply with all national and local regulations. In

the United States, the primary federal legislation governing hazardous waste is the Resource

Conservation and Recovery Act (RCRA), which establishes a "cradle-to-grave" approach to

hazardous waste management.[4][5]

Step 1: Waste Identification and Classification

Determine if your N-Methylanthranilate waste is considered hazardous. While N-
Methylanthranilate itself is not always listed as a hazardous waste, it is crucial to assess its

characteristics and any potential contaminants. If it has been mixed with other substances, the

resulting mixture may be classified as hazardous.

Step 2: Proper Waste Containment

Original Containers: Whenever possible, leave the chemical waste in its original container.

This ensures that the contents are clearly labeled.

Labeling: If the original container is not usable, transfer the waste to a compatible, leak-proof

container. Label the container clearly with "N-Methylanthranilate Waste" and include any

other components of the mixture.

No Mixing: Do not mix N-Methylanthranilate waste with other chemical waste streams

unless specifically instructed to do so by your institution's environmental health and safety

(EHS) department.

Step 3: Segregation and Storage

Store the N-Methylanthranilate waste in a designated, well-ventilated, and secure area

away from incompatible materials.

Keep the container tightly closed to prevent spills or the release of vapors.

Step 4: Arrange for Professional Disposal
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Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of

the N-Methylanthranilate waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations. This typically includes information on the chemical composition and

quantity of the waste.

Step 5: Decontamination of Empty Containers

Handle uncleaned, empty containers as you would the product itself. Triple-rinse the container

with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

Once decontaminated, the container can be disposed of according to your institution's

guidelines for non-hazardous waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for N-
Methylanthranilate.

Property Value Reference

GHS Hazard Statement
H319: Causes serious eye

irritation
--INVALID-LINK--

Boiling Point 256 °C (493 °F) --INVALID-LINK--

Density 1.126 g/cm³ at 25 °C (77 °F) --INVALID-LINK--

Transport Regulation
Not regulated as a dangerous

good (IATA-DGR, IMDG-Code)
--INVALID-LINK--

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Methylanthranilate.
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N-Methylanthranilate Disposal Workflow

Start: N-Methylanthranilate Waste Generated

Is the waste in its original container?

Leave in original container.
Ensure label is intact.

Yes

Transfer to a compatible, sealed container.
Label clearly.

No

Is the waste mixed with other chemicals?

Consult EHS for proper classification and disposal.

Yes

Store in a designated, secure area.

No

Contact EHS or licensed contractor for pickup.

Complete all required disposal documentation.

End: Waste is properly disposed.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b085802?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the key steps for the safe and compliant disposal of N-
Methylanthranilate waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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